N-(4-(3-((3-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry, including a furan ring, a thiazole ring, and an amide group. These groups are often found in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, includes a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), a thiazole ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom), and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). These groups can participate in a variety of chemical reactions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the amide group might participate in hydrolysis reactions, while the furan and thiazole rings might undergo electrophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in water, while the aromatic rings could contribute to its stability .Scientific Research Applications
Anticancer Activity
N-(4-(3-((3-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide derivatives have shown promise as anticancer agents. For instance, a series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives, exhibiting structural similarities, were evaluated for their anticancer activities. These compounds showed potent activity against various cancer cell lines, indicating their potential as anticancer agents targeting the epidemal growth factor receptor (EGFR) (Lan et al., 2017).
Antimicrobial and Antifungal Applications
Compounds bearing structural resemblance to this compound have demonstrated significant antimicrobial and antifungal activities. For example, a thiazole-based heterocyclic amide was synthesized and evaluated for its antimicrobial activity against various pathogens, showing effective results (Cakmak et al., 2022). Additionally, another study synthesized novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives, which exhibited antioxidant and anticancer activities, suggesting their potential for pharmacological applications (Tumosienė et al., 2020).
Synthesis and Biological Activity in Dyes
The compound's derivatives have also been utilized in the synthesis of organic compounds for dyeing polyester fibers. These novel synthesized thiazole-selenium disperse dyes exhibited high efficiency based on in vitro screening for their antioxidant, antitumor, and antimicrobial activities, indicating their potential use in sterile and biologically active fabrics for various applications (Khalifa et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of action
The compound “N-(4-(3-((3-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide” belongs to the class of thiazole derivatives . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds .
Biochemical pathways
Thiazole derivatives are known to have antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of action
Given the wide range of activities associated with thiazole derivatives, it’s possible that this compound could have multiple effects at the molecular and cellular level .
Properties
IUPAC Name |
N-[4-[3-[2-(3-methoxyphenyl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S/c1-26-16-5-2-4-14(12-16)9-10-21-18(24)8-7-15-13-28-20(22-15)23-19(25)17-6-3-11-27-17/h2-6,11-13H,7-10H2,1H3,(H,21,24)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUFGXXHWFXACKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.